Cas no 171522-80-8 (4-(Hydroxymethyl)-2,6-piperidinedione)

• Product Name: 4-(Hydroxymethyl)-2,6-piperidinedione
• CAS No: 171522-80-8
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 2086166
• Update Time: 2025-07-23

4-(Hydroxymethyl)-2,6-piperidinedione Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-2,6-piperidinedione
• 4-(Hydroxymethyl)-2,6-piperidinedione
• 4-(hydroxymethyl)piperidine-2,6-dione

• Inchi： 1S/C6H9NO3/c8-3-4-1-5(9)7-6(10)2-4/h4,8H,1-3H2,(H,7,9,10)
• InChI Key： FBYKLIZNEGSFMD-UHFFFAOYSA-N
• SMILES： OCC1CC(NC(C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 4-(Hydroxymethyl)-2,6-piperidinedione

Comprehensive Overview of 4-(Hydroxymethyl)-2,6-piperidinedione (CAS No. 171522-80-8): Properties, Applications, and Research Insights

4-(Hydroxymethyl)-2,6-piperidinedione (CAS No. 171522-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This piperidinedione derivative is characterized by a hydroxymethyl group at the 4-position, which enhances its reactivity and potential applications in drug synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of novel therapeutic agents targeting metabolic disorders and inflammatory conditions.

The compound's molecular formula and structural properties make it a versatile intermediate in organic synthesis. Its hydroxymethyl functionality allows for further derivatization, enabling the creation of complex molecules with tailored biological activities. Recent studies have explored its potential in cancer research, where it serves as a precursor for compounds that modulate cellular pathways. This aligns with current trends in precision medicine and targeted therapy, topics frequently searched in academic and medical communities.

In the context of green chemistry, 4-(Hydroxymethyl)-2,6-piperidinedione has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production using catalytic processes to minimize waste and energy consumption, addressing the growing demand for eco-friendly chemical manufacturing. This aspect resonates with global initiatives like the UN Sustainable Development Goals (SDGs), a frequently searched topic in scientific and industrial circles.

From a spectroscopic perspective, the compound exhibits distinct NMR and IR signatures, which are critical for quality control in pharmaceutical applications. Its solubility profile and stability under physiological conditions are also under active investigation, as these properties determine its suitability for drug formulation. These characteristics are often queried in pharmacokinetics-related searches, reflecting the compound's relevance in preclinical development.

Emerging applications of CAS No. 171522-80-8 include its use in peptide mimetics and enzyme inhibitors, areas gaining traction due to advancements in proteomics and computational drug design. The compound's ability to mimic natural substrates makes it valuable for studying protein-ligand interactions, a hot topic in AI-driven drug discovery platforms. This connects to frequently searched terms like "structure-activity relationship (SAR)" and "molecular docking" in scientific literature.

Quality standards for 4-(Hydroxymethyl)-2,6-piperidinedione are stringent, with HPLC purity thresholds often exceeding 98% for research-grade material. Suppliers emphasize batch-to-batch consistency, a critical factor for reproducibility in high-throughput screening assays. The compound's storage conditions (typically 2-8°C under inert atmosphere) are another frequently searched parameter, highlighting practical considerations for laboratory use.

Future research directions for this compound may explore its chiral applications, as the piperidinedione scaffold offers opportunities for asymmetric synthesis. With increasing interest in stereoselective drug development (a trending topic in medicinal chemistry), CAS 171522-80-8 could play a pivotal role in creating enantiomerically pure therapeutics. This aligns with industry searches for "chiral auxiliaries" and "enantiomeric excess optimization" techniques.